Cas no 2172064-93-4 (2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid)

• Product Name: 2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
• CAS No: 2172064-93-4
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 6588710
• PubChem ID: 165537643
• Update Time: 2025-06-15

2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
• EN300-1521149
• 2172064-93-4
• 2-chloro-4-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid

• Inchi： 1S/C27H23ClN2O5/c28-23-13-16(9-10-21(23)24(31)32)30-25(33)27(11-12-27)15-29-26(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22H,11-12,14-15H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： BXXQCGJDNJNJJS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)NC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid

Introduction to 2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS No. 2172064-93-4)

2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid, identified by its CAS number 2172064-93-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, a chloro substituent, and an amide linkage incorporating a cyclopropane ring. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its molecular complexity, making it a subject of interest for synthetic chemists and biologists alike.

The structural motif of 2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid is strategically designed to interact with biological targets in novel ways. The benzoic acid moiety is well-known for its role in various pharmacophores, often contributing to binding affinity and metabolic stability. The chloro substituent at the 2-position introduces electrophilicity, which can be exploited in further derivatization or as a handle for selective reactions. The amide bond connecting the cyclopropane ring to the benzoic acid scaffold is particularly noteworthy, as it introduces conformational constraints that can influence the compound's bioactivity.

The fluorenylmethoxycarbonyl (Fmoc) group attached to the amino function serves multiple purposes in medicinal chemistry. Historically, Fmoc groups are widely used in solid-phase peptide synthesis due to their stability under basic conditions and ease of removal. In the context of this compound, the Fmoc moiety may not be intended for peptide synthesis but rather as a protective group or a linker for further chemical modifications. Its presence suggests that the compound could be part of a larger synthesis or may have been designed for selective functionalization.

The cyclopropane ring is another key feature of this molecule. Cyclopropanes are known for their unique conformational rigidity, which can enhance binding specificity by restricting rotational freedom around certain bonds. In drug design, cyclopropane-containing compounds have shown promise due to their ability to mimic strained natural products and improve pharmacokinetic properties. The incorporation of a cyclopropane into an amide linkage further complicates the molecular landscape, potentially leading to novel interactions with biological targets.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding molecular interactions at an atomic level. The complex architecture of 2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid makes it an attractive candidate for such studies. High-resolution crystal structures or molecular dynamics simulations could provide insights into how this compound interacts with potential targets, such as enzymes or receptors. These insights are crucial for optimizing its pharmacological profile and developing it into a lead compound for therapeutic applications.

The benzoic acid core in this molecule is particularly relevant in light of recent research demonstrating its role in various biological pathways. Benzoic acid derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound may confer unique biological activities by modulating interactions with key proteins or enzymes involved in disease pathways. For instance, modifications at the 2-position and 4-position of the benzoic acid ring can significantly alter binding affinities and selectivity profiles.

The chloro substituent at the 2-position is another critical feature that warrants further investigation. Chlorinated aromatic compounds are prevalent in pharmaceuticals due to their ability to enhance lipophilicity and metabolic stability. Additionally, chlorine atoms can serve as points for further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These transformations could be exploited to generate analogs with improved pharmacological properties or altered target specificity.

One of the most intriguing aspects of this compound is the combination of multiple pharmacophoric elements within a single molecule. The presence of both an amide bond and a fluorenylmethoxycarbonyl group suggests that it could be used as a building block in fragment-based drug discovery or as part of a library designed for high-throughput screening. Such libraries are instrumental in identifying novel leads that can be optimized through structure-based design or ligand-based approaches.

Current research trends indicate that interdisciplinary approaches combining synthetic chemistry, computational modeling, and bioinformatics are essential for accelerating drug discovery efforts. The complex structure of 2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid exemplifies why such integrated strategies are necessary. Understanding its synthetic pathways, biochemical properties, and potential therapeutic applications requires collaboration across multiple disciplines.

In conclusion,2-chloro-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS No. 2172064-93-4) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups—benzoic acid core, chloro substituent, amide linkage with cyclopropane ring,fluorenylmethoxycarbonyl group—makes it a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new biological targets and methodologies for drug design,this compound holds promise as an intermediate or lead molecule with potential applications across multiple therapeutic areas.